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Compound of Interest

Compound Name: Grasshopper ketone

Cat. No.: B15590532 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical waste is a cornerstone of laboratory safety and environmental

stewardship. This document provides a comprehensive operational and disposal plan for

Grasshopper ketone, ensuring that its handling is conducted in a safe, compliant, and

environmentally conscious manner.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures for Grasshopper ketone, it is crucial to be thoroughly

familiar with its potential hazards. While a specific Safety Data Sheet (SDS) for Grasshopper
ketone is not readily available in public databases, its classification as a ketone suggests that it

should be handled with care. General safety protocols for laboratory ketones should be strictly

followed.

Key Safety Considerations:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.

Ventilation: Handle Grasshopper ketone in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Ignition Sources: Ketones are often flammable. While the flammability of Grasshopper
ketone is not specified, it is prudent to keep it away from heat, sparks, and open flames[1]
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[2].

Spill Management: Have a spill kit readily available. In case of a spill, absorb the material

with an inert absorbent (e.g., vermiculite, sand), and collect it in a sealed container for

disposal as hazardous waste.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Grasshopper
ketone. The absence of a dedicated Safety Data Sheet (SDS) means that hazard-specific data

such as flash point and explosive limits are not available.

Property Value

Molecular Formula C₁₃H₂₀O₃[3]

Molecular Weight 224.30 g/mol [3]

Appearance
Not specified (often crystalline or an oil for

similar compounds)

Solubility Data not readily available.

Boiling Point Data not readily available.

Flash Point Data not readily available.

Step-by-Step Disposal Protocol
The proper disposal of Grasshopper ketone is a critical process that must adhere to

institutional and regulatory guidelines. The following workflow provides a general procedure

based on best practices for chemical waste management.

Waste Identification and Segregation
Designate a Waste Container: Use a dedicated, chemically compatible, and clearly labeled

waste container for Grasshopper ketone waste. The container must be in good condition

with a secure, tight-fitting lid.
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Labeling: The label must clearly indicate "Hazardous Waste" and "Grasshopper Ketone."

Include the chemical formula and any known hazard information.

Segregation: Do not mix Grasshopper ketone waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Incompatible chemicals can react dangerously.

Waste Collection and Storage
Transfer: Carefully transfer the waste into the designated container using a funnel to prevent

spills.

Container Management: Do not overfill the waste container. Leave adequate headspace (at

least 10%) to allow for vapor expansion.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area. This area should be well-ventilated, secure, and have secondary containment to

control any potential leaks.

Final Disposal
Professional Disposal: The ultimate disposal of Grasshopper ketone must be carried out by

a licensed and approved hazardous waste disposal company[4].

Institutional Procedures: Your institution's EHS office will have established protocols for the

collection and disposal of chemical waste. It is imperative to follow these internal procedures.

Consult EHS: For any specific questions or in the absence of clear guidance, always consult

your EHS office. They are the primary resource for ensuring compliance with all local, state,

and federal regulations[4].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Grasshopper ketone.
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Start: Grasshopper Ketone Waste Generation

Step 1: On-site Management

Step 2: Consultation and Compliance

Step 3: Final Disposal
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Caption: Disposal workflow for Grasshopper Ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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